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Compound of Interest

Compound Name: Dicyanoaurate ion

Cat. No.: B080273 Get Quote

Essential Safety and Handling Guide for
Dicyanoaurate Ion
This guide provides critical safety protocols and logistical information for the handling and

disposal of dicyanoaurate ion ([Au(CN)₂]⁻), a highly toxic compound commonly encountered

as potassium dicyanoaurate. Adherence to these procedures is imperative for ensuring the

safety of all laboratory personnel.

Hazard Summary
The dicyanoaurate ion is fatal if swallowed, inhaled, or in contact with skin.[1] Contact with

acids liberates extremely toxic hydrogen cyanide gas.[1][2] It is also very toxic to aquatic life

with long-lasting effects.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The type of protective

equipment must be chosen based on the concentration and amount of the hazardous

substance at the specific workplace.[1]
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PPE Category Item Specifications and Use

Respiratory Protection

Full-face, self-contained

breathing apparatus (SCBA) or

respirator with appropriate

cartridges.

Mandatory when handling the

powder, especially if dust may

be generated.[1][3][4] Use only

in a well-ventilated area or

outdoors.[3][5]

Eye and Face Protection
Face shield and safety

glasses.

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[1]

Skin and Body Protection
Complete chemical-resistant

suit and impervious gloves.

Immediately change

contaminated clothing.[5]

Wash hands thoroughly after

handling.[1][3][5]

Operational Plan: Safe Handling and Storage
Handling:

Ventilation: Always handle dicyanoaurate in a well-ventilated area, preferably within a

certified chemical fume hood.[1][5]

Avoid Dust: Handle the compound in a way that avoids the formation of dust and aerosols.[1]

[3][6]

Prohibited Actions: Do not eat, drink, or smoke in areas where dicyanoaurate is handled or

stored.[3][5]

Hygiene: Wash hands before breaks and immediately after handling the product.[1] Apply

preventive skin protection.[5]

Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.[1][3][4]
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Incompatibilities: Never allow the product to come into contact with water during storage.[1]

[4] Store away from acids and other incompatible materials.[1][3][5]

Security: Store in a locked-up area accessible only to qualified or authorized personnel.[3][4]

[5]

Disposal Plan
Dispose of dicyanoaurate waste in accordance with all local, state, and federal regulations.[3]

Containment: Place waste in properly labeled, sealed containers for disposal.[1][3][6]

Environmental Protection: Do not allow the product to enter drains, sewers, or water bodies.

[1][3][5][6] Discharge into the environment must be avoided.[1]

Method: Arrange for disposal by an approved waste disposal plant.[1] Do not flush with

water.[1]

Emergency Procedures
Immediate action is critical in the event of exposure or a spill.

First Aid Measures:

General Advice: Move the victim out of the dangerous area and show the Safety Data Sheet

to the attending physician.[1] Remove all contaminated clothing immediately.[3][6]

Inhalation: Remove the individual to fresh air.[3] If breathing is difficult or has stopped,

provide artificial respiration or oxygen and seek immediate medical attention.[4][5][6]

Skin Contact: Immediately wash the affected area gently with plenty of soap and water.[1][3]

Remove contaminated clothing.[3] Seek immediate medical attention.[3]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

including under the eyelids.[3][4] Seek immediate medical attention.[3]

Ingestion: Rinse the mouth with water.[3][5] Do not induce vomiting.[3] Call a poison center

or physician immediately.[1][3]
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Accidental Release Measures:

Evacuate personnel to a safe area and ensure adequate ventilation.[1]

Wear appropriate PPE as specified in the section above, including respiratory protection.[1]

[3]

Avoid breathing dust or fumes.[3]

Prevent further leakage or spillage if it is safe to do so.[1]

Sweep or scoop up the material without creating dust.[1][3]

Collect the spilled material in a properly labeled, closed container for disposal.[1][3]
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Immediate Actions

Containment & Cleanup

Final Steps

Spill Detected
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Don Full PPE
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Ensure Ventilation

Contain Spill

Sweep/Scoop Up
(Avoid Dust)

Place in Labeled,
Sealed Container

Decontaminate Area

Dispose as
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Report Incident

Click to download full resolution via product page

Caption: Emergency spill response workflow for dicyanoaurate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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